Berkeleylactone F

• Molecular Formula: C16H28O5
• Molecular Weight: 300.39 g/mol
• IUPAC Name: (3E,5R,6S,15S,16R)-5,6,15-trihydroxy-16-methyl-1-oxacyclohexadec-3-en-2-one
• InChI: InChI=1S/C16H28O5/c1-12-13(17)8-6-4-2-3-5-7-9-14(18)15(19)10-11-16(20)21-12/h10-15,17-19H,2-9H2,1H3/b11-10+/t12-,13+,14+,15-/m1/s1
• InChI Key: OXTXYWGSTRVDDS-MLCUHWOYSA-N
• Isomeric SMILES: C[C@@H]1[C@H](CCCCCCCC[C@@H]([C@@H](/C=C/C(=O)O1)O)O)O
• Canonical SMILES: CC1C(CCCCCCCCC(C(C=CC(=O)O1)O)O)O

Description

Berkeleylactone F: is an antibiotic macrolide compound.

• It is a fungal metabolite found in co-culture fermentation broth of Penicillium fuscum and P. camembertii/clavigerum .
• The chemical structure of this compound is 5R,6S,15S-trihydroxy-16R-methyl-oxacyclohexadec-3E-en-2-one.
• Its molecular formula is C16H28O5 with a molecular weight of 300.4 g/mol .

Preparation Methods

• The synthetic routes and reaction conditions for Berkeleylactone F have been reported in scientific literature .
• Industrial production methods may vary, but the compound can be obtained through fermentation processes involving the specified fungal strains.

Chemical Reactions Analysis

• Berkeleylactone F likely undergoes various reactions due to its macrolide structure.
• Common types of reactions include oxidation, reduction, and substitution.
• Reagents and conditions used in these reactions would depend on the specific transformation.
• Major products formed from these reactions would be derivatives of the original macrolide structure.

Scientific Research Applications

• Berkeleylactone F has potential applications in various fields:

  Chemistry: As a synthetic intermediate or reagent.

  Biology: For studying cellular processes or as a tool in molecular biology.

  Medicine: Investigating its pharmacological properties or potential therapeutic uses.

  Industry: In drug development or other industrial processes.

Mechanism of Action

• The exact mechanism by which Berkeleylactone F exerts its effects remains an active area of research.
• It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

• Berkeleylactone F’s uniqueness lies in its specific structure and biological activity.
• Similar compounds may include other macrolides or natural products with related functionalities.